5-ethyl-2-[(4-methoxyphenyl)amino]-6-methyl-4(3H)-pyrimidinone

• IUPAC Name: 5-ethyl-2-(4-methoxyanilino)-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C14H17N3O2/c1-4-12-9(2)15-14(17-13(12)18)16-10-5-7-11(19-3)8-6-10/h5-8H,4H2,1-3H3,(H2,15,16,17,18)
• InChI Key: CLEUMZOHKPTNIO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)NC2=CC=C(C=C2)OC)C
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

5-ethyl-2-[(4-methoxyphenyl)amino]-6-methyl-4(3H)-pyrimidinone is a chemical compound with potential applications in scientific research. It belongs to the class of pyrimidinones and has a molecular formula of C14H16N2O2. In

Mechanism of Action

The mechanism of action of 5-ethyl-2-[(4-methoxyphenyl)amino]-6-methyl-4(3H)-pyrimidinone is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes and proteins that are involved in inflammation and tumor growth. It may also disrupt the cell membrane of bacteria, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 5-ethyl-2-[(4-methoxyphenyl)amino]-6-methyl-4(3H)-pyrimidinone can affect various biochemical and physiological processes in the body. It has been found to reduce the production of inflammatory cytokines, such as TNF-alpha and IL-6. It may also inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has been shown to have antibacterial activity against various strains of bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 5-ethyl-2-[(4-methoxyphenyl)amino]-6-methyl-4(3H)-pyrimidinone in lab experiments is its potential therapeutic applications in the treatment of various diseases. It can also be used as a tool to study the mechanisms of inflammation, tumor growth, and bacterial infections. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 5-ethyl-2-[(4-methoxyphenyl)amino]-6-methyl-4(3H)-pyrimidinone. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential as a therapeutic agent for the treatment of various diseases. Additionally, it may be useful to study its pharmacokinetics and toxicity in order to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 5-ethyl-2-[(4-methoxyphenyl)amino]-6-methyl-4(3H)-pyrimidinone can be achieved through various methods. One of the commonly used methods is the reaction of 4-methoxyaniline with ethyl acetoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then treated with hydrochloric acid to obtain the final compound. Other methods include the reaction of 4-methoxyaniline with ethyl acetoacetate and urea in the presence of a catalyst.

Scientific Research Applications

5-ethyl-2-[(4-methoxyphenyl)amino]-6-methyl-4(3H)-pyrimidinone has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been studied for its potential use in the treatment of various diseases such as cancer, arthritis, and bacterial infections.